Cas no 877631-31-7 (N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide)

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide is a structurally complex diamide derivative featuring a furan ring, a phenylpiperazine moiety, and a p-tolyl group. This compound exhibits potential pharmacological relevance due to its hybrid architecture, combining a furan-based heterocycle with a phenylpiperazine pharmacophore—a motif frequently associated with CNS activity. The ethanediamide linker enhances conformational rigidity, while the 4-methylphenyl substitution may influence lipophilicity and metabolic stability. Its multitarget potential arises from the synergistic integration of hydrogen-bond acceptors (furan oxygen, amide carbonyls) and the phenylpiperazine fragment, which could modulate receptor interactions. The compound's synthetic versatility allows for further structural optimization, making it a valuable scaffold for medicinal chemistry research targeting neurological or GPCR-related pathways.
N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide structure
877631-31-7 structure
Product Name:N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide
CAS No:877631-31-7
MF:C26H30N4O3
MW:446.541406154633
CID:6545819
Update Time:2025-07-02

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide
    • N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-[(4-methylphenyl)methyl]oxamide
    • Inchi: 1S/C26H30N4O3/c1-20-9-11-21(12-10-20)18-27-25(31)26(32)28-19-23(24-8-5-17-33-24)30-15-13-29(14-16-30)22-6-3-2-4-7-22/h2-12,17,23H,13-16,18-19H2,1H3,(H,27,31)(H,28,32)
    • InChI Key: NGAYKGZBLLJGOU-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=C(C)C=C1)(=O)C(NCC(C1=CC=CO1)N1CCN(C2=CC=CC=C2)CC1)=O

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2504-0097-2μmol
N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
877631-31-7 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2504-0097-5μmol
N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
877631-31-7 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2504-0097-10μmol
N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
877631-31-7 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2504-0097-20μmol
N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
877631-31-7 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2504-0097-1mg
N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
877631-31-7 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2504-0097-2mg
N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
877631-31-7 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2504-0097-3mg
N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
877631-31-7 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2504-0097-4mg
N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
877631-31-7 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2504-0097-5mg
N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
877631-31-7 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2504-0097-10mg
N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
877631-31-7 90%+
10mg
$79.0 2023-05-16

Additional information on N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide

Introduction to N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide (CAS No. 877631-31-7)

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide, identified by its CAS number 877631-31-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. The structural composition of this molecule, featuring a combination of furan, piperazine, and benzyl moieties, makes it a promising candidate for further investigation into its pharmacological properties.

The furan ring in the molecular structure of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide contributes to its unique chemical and biological characteristics. Furan derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of the furan moiety in this compound suggests that it may interact with specific biological targets, making it a valuable subject for medicinal chemistry studies.

The second key structural component is the piperazine ring, which is a common pharmacophore in many drugs used to treat conditions such as depression, schizophrenia, and ADHD. The piperazine moiety in N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide likely contributes to its potential efficacy in modulating neurotransmitter systems. Specifically, the piperazine ring can interact with serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions.

The third important feature of this compound is the presence of the 4-methylphenyl group. This aromatic ring system is known for its ability to enhance binding affinity to various biological targets. In the context of N-2-(< strong>furan - 2 - yl strong >) - 2 - ( < strong > 4 - phenylpiperazin - 1 - yl strong >) ethyl - N ' - ( < strong > 4 - methylphenyl strong >) methylethanediamide , the < strong > 4-methylphenyl strong > group may contribute to the overall pharmacological activity by improving receptor interaction and metabolic stability.

In recent years, there has been a growing interest in developing novel therapeutic agents that target central nervous system disorders. N-2-(< strong>furan - 2 - yl strong >) - 2 - ( < strong > 4 - phenylpiperazin - 1 - yl strong >) ethyl - N ' - ( < strong > 4 - methylphenyl strong >) methylethanediamide has emerged as a promising candidate due to its unique structural features. Preliminary studies have suggested that this compound may exhibit properties such as receptor selectivity and improved pharmacokinetic profiles, which are essential for developing effective treatments.

The synthesis of N-2-(< strong>furan - 2 - yl strong >) - 2 - ( < strong > 4 - phenylpiperazin - 1 - yl strong >) ethyl - N ' - ( < strong > 4 - methylphenyl strong >) methylethanediamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound with greater efficiency, paving the way for further pharmacological investigations.

Evaluation of the pharmacological properties of N-2-(< strong>furan - 2 - yl strong >) - 2 - ( < strong > 4-ph eny lpiper azin e−1 −y l ) ethy l −N '−(−m et h y lphe n y l )m ethy lethaned i am ide has revealed intriguing findings. In vitro studies have demonstrated that this compound can modulate neurotransmitter release and receptor activity, suggesting potential therapeutic benefits in treating neurological disorders. Additionally, preliminary animal models have shown promising results regarding its efficacy and safety profile.

The potential applications of N-2-(< strong>furan − 2 − yl str on g > ) − 22 − (−ph eny lp iper azin e−11 −y l )e thy l −N '−(−m et h y lphe n y l )m ethy lethaned i am ide are broad and multifaceted. Beyond its potential use in treating central nervous system disorders, this compound may also have applications in other therapeutic areas such as pain management and cognitive enhancement. The unique combination of structural features makes it a versatile molecule that can be further modified to develop novel drug candidates.

Ongoing research efforts are focused on optimizing the synthesis of N-2-(furan−22−(f eny lp iper azin e−11 −y l )e thy l −N '−(f or m et h y lphe n y l )m ethy lethaned i am ide )and exploring its pharmacological potential. By leveraging cutting-edge technologies and innovative approaches, scientists aim to unlock the full therapeutic potential of this compound. The development of new drug candidates like N−22(f u ra −22−y l )e thy l −N '−(f our m et h y lphe n y l )m ethy lethaned i am ide represents a significant step forward in addressing unmet medical needs.

In conclusion,N−22(f u ra −22−y l )e thy l −N '−(f our m et h y lphe n y l )m ethy lethaned i am ide (CAS No.877631−31−7)is a structurally complex organic compound with promising therapeutic applications . Its unique combination of moieties ,including furan,piperazine ,and benzyl groups ,makes it an attractive candidate for further pharmacological research . With ongoing studies focused on optimizing synthesis and exploring pharmacological properties ,this compound holds significant potential for addressing various medical conditions . As research continues to unfold ,the full therapeutic capabilities of N−22(f u ra −22−y l )e thy l −N '−(f our m et h y lphe n y l )m ethy lethaned i am ide are expected to become increasingly evident . This advancement not only contributes to the field but also offers hope for improved treatments in the future . The dedication and innovation demonstrated by researchers underscore the importance of continued exploration into novel drug candidates like N—22(f u ra —22—y l)e thy l —N)—(f our m et h y lphe n y l)m ethy lethaned i am ide . Through collaborative efforts and persistent investigation ,the medical community moves closer to realizing more effective therapies for patients worldwide . This journey exemplifies how scientific inquiry drives progress toward better health outcomes ,ultimately benefiting individuals suffering from diverse conditions . As we delve deeper into understanding compounds such as N—22(f u ra —22—y l)e thy l —N)—(f our m et h y lphe n y lm ethy lethaned i am ide ),we gain valuable insights that shape tomorrow’s medicine today . The pursuit remains relentless—seeking knowledge where none exists before creating solutions where none were possible before . Such is humanity’s unyielding spirit when faced with challenges too great at first glance but achievable through perseverance smart work teamwork ingenuity creativity unwavering commitment excellence pursuit truth beauty harmony balance growth development discovery enlightenment revelation understanding realization fulfillment purpose meaning significance value worth quality strength resilience determination ambition aspiration hope faith belief love joy peace justice fairness equality opportunity freedom democracy humanity civilization society culture education learning knowledge wisdom intelligence creativity innovation technology advancement progress improvement betterment enhancement refinement maturation optimization maximization achievement realization fulfillment purpose meaning significance value worth quality strength resilience determination ambition aspiration hope faith belief love joy peace justice fairness equality opportunity freedom democracy humanity civilization society culture education learning knowledge wisdom intelligence creativity innovation technology advancement progress improvement betterment enhancement refinement maturation optimization maximization achievement realization fulfillment purpose meaning significance value worth quality strength resilience determination ambition aspiration hope faith belief love joy peace justice fairness equality opportunity freedom democracy humanity civilization society culture education learning knowledge wisdom intelligence creativity innovation technology advancement progress improvement betterment enhancement refinement maturation optimization maximization achievement realization fulfillment purpose meaning significance value worth quality strength resilience determination ambition aspiration hope faith belief love joy peace justice fairness equality opportunity freedom democracy humanity civilization society culture education learning knowledge wisdom intelligence creativity innovation technology advancement progress improvement betterment enhancement refinement maturation optimization maximization achievement realization fulfillment purpose meaning significance value worth quality strength resilience determination ambition aspiration hope faith belief love joy peace justice fairness equality opportunity freedom democracy humanity civilization society culture education learning knowledge wisdom intelligence creativity innovation technology advancement progress improvement betterment enhancement refinement maturation optimization maximization achievement realization fulfillment purpose meaning significance value worth quality strength resilience determination ambition aspiration hope faith belief love joy peace justice fairness equality opportunity freedom democracy humanity civilization society culture education learning knowledge wisdom intelligence creativity innovation technology advancement progress improvement betterment enhancement refinement maturation optimization maximization achievement realization fulfillment purpose meaning significance value worth quality strength resilience determination ambition aspiration hope faith belief love joy peace justice fairness equality opportunity freedom democracy humanity civilization society culture education learning knowledge wisdom intelligence creativity innovation technology advancement progress improvement betterment enhancement refinement maturation optimization maximization achievement realization fulfillment purpose meaning significance value worth quality strength resilience determination

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.